![molecular formula C20H28N2O4 B5183986 ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate](/img/structure/B5183986.png)
ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as EHPB, is a chemical compound used in scientific research. It is a derivative of the amino acid proline and has been studied for its potential therapeutic effects. In
Mechanism of Action
The mechanism of action of ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments is its potential therapeutic effects in various scientific research applications. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, which may make it a useful tool for studying these processes in the body. However, one limitation of using ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments is its relatively low solubility in water, which may make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for the study of ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. One direction is to further investigate its potential therapeutic effects in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, future studies could focus on optimizing the synthesis method for ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate to improve its solubility and other properties for use in lab experiments.
Conclusion:
In conclusion, ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is a chemical compound that has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, and may have potential in the treatment of neurodegenerative disorders and other inflammatory conditions. While there are limitations to using ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments, its potential benefits make it a valuable tool for studying various processes in the body. Future research should focus on further investigating its therapeutic effects and optimizing its synthesis method for use in lab experiments.
Synthesis Methods
Ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate can be synthesized using a multi-step process that involves the reaction of proline with various reagents. One method involves the reaction of proline with heptanal and acetic anhydride to form the intermediate compound, which is then reacted with ethyl 4-bromobenzoate to form ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. Another method involves the reaction of proline with heptanal and acetic anhydride to form the intermediate compound, which is then reacted with 4-chlorobenzoic acid and triethylamine to form ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate.
Scientific Research Applications
Ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
ethyl 4-[3-(heptylamino)-2,5-dioxopyrrolidin-1-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O4/c1-3-5-6-7-8-13-21-17-14-18(23)22(19(17)24)16-11-9-15(10-12-16)20(25)26-4-2/h9-12,17,21H,3-8,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKOFMYNHUDLHJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCNC1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[3-(heptylamino)-2,5-dioxopyrrolidin-1-yl]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.